![molecular formula C23H23N3O6S2 B2609815 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(pyrrolidin-1-ylsulfonyl)benzoate CAS No. 877637-70-2](/img/structure/B2609815.png)
6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(pyrrolidin-1-ylsulfonyl)benzoate
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Description
6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(pyrrolidin-1-ylsulfonyl)benzoate is a useful research compound. Its molecular formula is C23H23N3O6S2 and its molecular weight is 501.57. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anticancer Applications
Antimicrobial Activity : Compounds with pyrimidine derivatives have been evaluated for their antibacterial potential against various microorganisms, showing significant activity. For example, novel heterocyclic compounds containing a sulfonamido moiety were synthesized, with some showing high antibacterial activities, indicating their potential as antibacterial agents (Azab, Youssef, & El‐Bordany, 2013).
Anticancer Activity : Pyrimidine derivatives have been investigated for their potential anticancer properties. A study synthesized and evaluated novel pyrazolopyrimidines derivatives as anticancer agents, demonstrating promising results against specific cancer cell lines, highlighting the potential of pyrimidine derivatives in cancer treatment (Rahmouni et al., 2016).
Herbicidal Applications
- Herbicide Development : Research on pyrimidinyl compounds has also extended into agriculture, with studies focusing on the synthesis of herbicides. For instance, a study on the synthesis and structure-activity studies of analogues of a prototype herbicide against barnyard grass demonstrated the herbicidal efficacy of these compounds, leading to the development of new herbicide formulations (Tamaru et al., 1997).
Pharmacological Screening
- Pharmacological Properties : Pyrimidine derivatives have been subjected to pharmacological screening to evaluate their biological activities. For instance, the biological activity, cytotoxicity, and toxicity of synthesized pyrimidine thiosulfonates were predicted, indicating low toxicity and a wide range of biological actions, suggesting their potential for further experimental studies, particularly in anticancer research (Monka et al., 2020).
Properties
IUPAC Name |
[6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-pyrrolidin-1-ylsulfonylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O6S2/c1-15-11-16(2)25-23(24-15)33-14-18-12-20(27)21(13-31-18)32-22(28)17-5-7-19(8-6-17)34(29,30)26-9-3-4-10-26/h5-8,11-13H,3-4,9-10,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZGWRSCGNNAMQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
501.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.